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Compound of Interest

Compound Name: VU714 oxalate

Cat. No.: B1684063

Disclaimer: A specific Safety Data Sheet (SDS) for VU714 oxalate is not publicly available. The
following guidance is based on best practices for handling potent powder compounds and the
known hazards of oxalates. Researchers must conduct a thorough risk assessment before
handling this compound and consult with their institution's environmental health and safety
department.

VU714 oxalate is a potent inhibitor of the Kir7.1 potassium channel.[1] As a potent
pharmacological agent, it requires careful handling to minimize exposure. The oxalate salt form
also presents hazards associated with oxalates. This guide provides essential safety protocols,
operational procedures, and disposal plans for researchers, scientists, and drug development
professionals.

Hazard Summary

While specific toxicity data for VU714 oxalate is unavailable, it should be handled as a potent
compound with the potential for pharmacological effects upon exposure. The oxalate moiety is
toxic; ingestion of 5-15 grams of oxalic acid has been fatal.[2] Oxalates can cause severe
irritation and burns to the skin, eyes, and respiratory tract.[3]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following table summarizes the
recommended PPE for various laboratory activities involving VU714 oxalate.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
supplied-air respirator-
Disposable solid-front lab coat
with tight-fitting cuffs- Double
gloves (e.g., nitrile)-
Disposable sleeves- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of potent powder.[4]
Full respiratory protection is
critical. Double-gloving
provides an additional barrier.
[4]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.[4]

General Laboratory Handling

- Lab coat- Safety glasses-
Appropriate chemical-resistant

gloves

Basic protection to prevent

skin and eye contact.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Area Setup:

Designate a specific area for handling VU714 oxalate.

manipulations of the solid compound.[5]

Prepare a spill kit appropriate for chemical spills.

Ensure a certified chemical fume hood or other suitable containment device is used for all

Verify that an eyewash station and safety shower are readily accessible.
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. Handling the Solid Compound:

When handling the powder, work within a chemical fume hood or a ventilated balance
enclosure.[5]

Use dedicated spatulas and weighing boats.
Handle the compound gently to avoid creating dust.

For solution preparation, VU714 oxalate is soluble in DMSO (10 mM).[1] Slowly add the
solvent to the powder to prevent splashing.

. Decontamination:

Wipe down all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) after
handling.

Dispose of all contaminated disposable materials as hazardous waste.

Emergency Procedures
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Exposure Type Procedure

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact ) . .
15 minutes.[3] Remove contaminated clothing.

Seek medical attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15-20 minutes,
Eye Contact ) , . .

holding the eyelids open.[6] Seek immediate

medical attention.

Move the individual to fresh air.[6] If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[6] Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste contaminated with VU714 oxalate must be treated as hazardous waste.

¢ Solid Waste: Collect all contaminated solid waste, including unused compound, weighing
boats, and contaminated PPE, in a clearly labeled, sealed container for hazardous waste.[7]

o Liquid Waste: Collect aqueous waste containing VU714 oxalate in a sealed, labeled
container.[4] Do not mix with other waste streams unless compatibility has been confirmed.

[4]

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[6] Do
not dispose of VU714 oxalate down the drain. All waste disposal must adhere to local, state,
and federal regulations.[6]

Workflow for Safe Handling of VU714 Oxalate
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Safe Handling Workflow for VU714 Oxalate
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Caption: Workflow for the safe handling of VU714 oxalate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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